Cas no 848949-90-6 (5(4H)-oxazolone, 2-(3-butenyl)-4-(2-fluoro-2-methylpropyl)-)

• Product Name: 5(4H)-oxazolone, 2-(3-butenyl)-4-(2-fluoro-2-methylpropyl)-
• CAS No: 848949-90-6
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 2156194
• PubChem ID: 11206649
• Update Time: 2025-04-21

5(4H)-oxazolone, 2-(3-butenyl)-4-(2-fluoro-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-oxazolone, 2-(3-butenyl)-4-(2-fluoro-2-methylpropyl)-
• 2-(3-Buten-1-yl)-4-(2-fluoro-2-methylpropyl)-1,3-oxazol-5(4H)-one

• Inchi： 1S/C11H16FNO2/c1-4-5-6-9-13-8(10(14)15-9)7-11(2,3)12/h4,8H,1,5-7H2,2-3H3
• InChI Key： VSBIIQPQFPMPEV-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1C(=O)OC(CCC=C)=N1

Computed Properties

• Exact Mass: 213.11650692Da
• Monoisotopic Mass: 213.11650692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų